methyl 4-(3-{[2-(4-methoxyphenyl)ethyl]amino}-2,5-dioxo-1-pyrrolidinyl)benzoate

• IUPAC Name: methyl 4-[3-[2-(4-methoxyphenyl)ethylamino]-2,5-dioxopyrrolidin-1-yl]benzoate
• InChI: InChI=1S/C21H22N2O5/c1-27-17-9-3-14(4-10-17)11-12-22-18-13-19(24)23(20(18)25)16-7-5-15(6-8-16)21(26)28-2/h3-10,18,22H,11-13H2,1-2H3
• InChI Key: NFEQMGFISPRJDD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC2CC(=O)N(C2=O)C3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C21H22N2O5
• Molecular Weight: 382.4 g/mol

Description

Methyl 4-(3-{[2-(4-methoxyphenyl)ethyl]amino}-2,5-dioxo-1-pyrrolidinyl)benzoate, also known as MDPV, is a synthetic cathinone and a potent psychostimulant drug. It belongs to the class of psychoactive substances known as synthetic cathinones, which are chemically similar to the natural stimulant cathinone found in the khat plant. MDPV has gained popularity as a recreational drug due to its euphoric and stimulant effects. However, it has also been studied for its potential therapeutic applications.

Mechanism of Action

Methyl 4-(3-{[2-(4-methoxyphenyl)ethyl]amino}-2,5-dioxo-1-pyrrolidinyl)benzoate acts as a potent reuptake inhibitor of dopamine, norepinephrine, and serotonin, which are neurotransmitters involved in regulating mood, reward, and attention. By blocking the reuptake of these neurotransmitters, methyl 4-(3-{[2-(4-methoxyphenyl)ethyl]amino}-2,5-dioxo-1-pyrrolidinyl)benzoate increases their levels in the brain, leading to euphoria, increased energy, and improved focus. However, prolonged use of methyl 4-(3-{[2-(4-methoxyphenyl)ethyl]amino}-2,5-dioxo-1-pyrrolidinyl)benzoate can lead to neurotoxicity and other adverse effects.
Biochemical and Physiological Effects
methyl 4-(3-{[2-(4-methoxyphenyl)ethyl]amino}-2,5-dioxo-1-pyrrolidinyl)benzoate has been found to increase the levels of dopamine and norepinephrine in the brain, leading to euphoria, increased energy, and improved focus. It also increases heart rate, blood pressure, and body temperature, which can lead to cardiovascular and other health problems. Prolonged use of methyl 4-(3-{[2-(4-methoxyphenyl)ethyl]amino}-2,5-dioxo-1-pyrrolidinyl)benzoate can lead to neurotoxicity and other adverse effects, including psychosis, seizures, and addiction.

Advantages and Limitations for Lab Experiments

Methyl 4-(3-{[2-(4-methoxyphenyl)ethyl]amino}-2,5-dioxo-1-pyrrolidinyl)benzoate has several advantages as a research tool, including its potent psychostimulant effects and its ability to increase the levels of dopamine and norepinephrine in the brain. However, its potential for abuse and neurotoxicity limit its use in laboratory experiments. Moreover, the lack of standardized dosing and administration protocols makes it difficult to compare results across studies.

Future Directions

Further research is needed to determine the safety and efficacy of methyl 4-(3-{[2-(4-methoxyphenyl)ethyl]amino}-2,5-dioxo-1-pyrrolidinyl)benzoate as a medication for ADHD and depression. Additionally, more studies are needed to understand the long-term effects of methyl 4-(3-{[2-(4-methoxyphenyl)ethyl]amino}-2,5-dioxo-1-pyrrolidinyl)benzoate on the brain and body, as well as its potential for addiction and abuse. Finally, the development of more selective and safer reuptake inhibitors could lead to the discovery of new medications for a range of psychiatric and neurological disorders.

Synthesis Methods

Methyl 4-(3-{[2-(4-methoxyphenyl)ethyl]amino}-2,5-dioxo-1-pyrrolidinyl)benzoate is synthesized from the precursor compound piperonal, which is obtained from natural sources or synthesized from other starting materials. The synthesis involves several steps, including the conversion of piperonal to 3,4-methylenedioxyphenyl-2-nitropropene, reduction of the nitro group to an amino group, and subsequent reaction with ethyl bromide to form the final product, methyl 4-(3-{[2-(4-methoxyphenyl)ethyl]amino}-2,5-dioxo-1-pyrrolidinyl)benzoate.

Scientific Research Applications

Methyl 4-(3-{[2-(4-methoxyphenyl)ethyl]amino}-2,5-dioxo-1-pyrrolidinyl)benzoate has been studied for its potential therapeutic applications, particularly as a treatment for attention deficit hyperactivity disorder (ADHD) and depression. It has been found to increase the levels of dopamine and norepinephrine in the brain, which are neurotransmitters involved in regulating mood and attention. However, further research is needed to determine its safety and efficacy as a medication.